Cas no 1361691-16-8 (3-(2,6-Dichlorophenyl)-2-fluoro-5-methoxypyridine)

• Product Name: 3-(2,6-Dichlorophenyl)-2-fluoro-5-methoxypyridine
• CAS No: 1361691-16-8
• MF: C₁₂H₈Cl₂FNO
• MW: 272.102424621582
• CID: 4923299
• Update Time: 2025-10-30

3-(2,6-Dichlorophenyl)-2-fluoro-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dichlorophenyl)-2-fluoro-5-methoxypyridine

• Inchi： 1S/C12H8Cl2FNO/c1-17-7-5-8(12(15)16-6-7)11-9(13)3-2-4-10(11)14/h2-6H,1H3
• InChI Key： DLAWUCJWVBIEIV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=NC=C(C=1)OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 4.1
• Topological Polar Surface Area: 22.1

Additional information on 3-(2,6-Dichlorophenyl)-2-fluoro-5-methoxypyridine

3-(2,6-Dichlorophenyl)-2-fluoro-5-methoxypyridine: A Comprehensive Overview

The compound 3-(2,6-Dichlorophenyl)-2-fluoro-5-methoxypyridine, identified by the CAS number CAS No. 1361691-16-8, is a highly specialized organic molecule with significant applications in the field of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential uses in various industries. Recent advancements in chemical synthesis and characterization techniques have further enhanced our understanding of its properties and applications.

The molecular structure of 3-(2,6-Dichlorophenyl)-2-fluoro-5-methoxypyridine consists of a pyridine ring substituted with a 2,6-dichlorophenyl group at the 3-position, a fluoro group at the 2-position, and a methoxy group at the 5-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for specific chemical reactions and applications. The presence of electron-withdrawing groups like chlorine and fluorine enhances the reactivity of the pyridine ring, while the methoxy group introduces electron-donating effects, creating a balance that is crucial for its functionality.

Recent studies have explored the use of 3-(2,6-Dichlorophenyl)-2-fluoro-5-methoxypyridine as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. For instance, researchers have demonstrated that this compound can act as a ligand in MOF construction, enabling the creation of highly porous structures with exceptional surface areas. Such advancements highlight its role in cutting-edge materials science research.

In addition to its role in materials science, 3-(2,6-Dichlorophenyl)-2-fluoro-5-methoxypyridine has been investigated for its potential in pharmaceutical applications. Its unique electronic properties make it a promising candidate for drug design and development. Recent computational studies have shown that this compound exhibits moderate binding affinity to certain protein targets, suggesting its potential as a lead compound in drug discovery programs. Furthermore, its ability to modulate cellular signaling pathways has been explored in preclinical models, providing insights into its therapeutic potential.

The synthesis of 3-(2,6-Dichlorophenyl)-2-fluoro-5-methoxypyridine involves a multi-step process that typically begins with the preparation of intermediates such as 2-chloro-4-fluoropyridine or 5-methoxypyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product. These developments underscore the importance of continuous innovation in synthetic chemistry.

The toxicological profile of 3-(2,6-Dichlorophenyl)-2-fluoro-5-methoxypyridine has also been a subject of recent research. Studies conducted in vitro and in vivo have indicated that this compound exhibits low toxicity at concentrations typically used in industrial applications. However, further investigations are required to fully understand its long-term effects on human health and the environment. Regulatory agencies have emphasized the need for comprehensive risk assessments to ensure safe handling and disposal practices.

In conclusion, 3-(2,6-Dichlorophenyl)-2-fluoro-5-methoxypyridine, with its unique structural features and versatile applications, continues to be a focal point in contemporary chemical research. Its role as a building block for advanced materials and potential therapeutic agents highlights its significance in both academic and industrial settings. As research progresses, it is anticipated that new discoveries will further expand its utility across diverse fields.